Cas no 2182455-39-4 (5-bromothiophene-2-carbonitrile-3,4-d2)

5-bromothiophene-2-carbonitrile-3,4-d2 structure
2182455-39-4 structure
Product Name:5-bromothiophene-2-carbonitrile-3,4-d2
CAS No:2182455-39-4
MF:C5H2BrNS
MW:190.057402133942
CID:6824242
PubChem ID:172401750
Update Time:2025-03-04

5-bromothiophene-2-carbonitrile-3,4-d2 Chemical and Physical Properties

Names and Identifiers

    • 5-bromothiophene-2-carbonitrile-3,4-d2
    • 2182455-39-4
    • CS-22313
    • Inchi: 1S/C5H2BrNS/c6-5-2-1-4(3-7)8-5/h1-2H/i1D,2D
    • InChI Key: YVVHCBNJWHPMCQ-QDNHWIQGSA-N
    • SMILES: BrC1=C([2H])C([2H])=C(C#N)S1

Computed Properties

  • Exact Mass: 188.92169Da
  • Monoisotopic Mass: 188.92169Da
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 52Ų
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